Cas no 2171857-49-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid)
2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid
- 2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid
- 2171857-49-9
- EN300-1552574
-
- Inchi: 1S/C25H25N3O6/c1-2-15(24(30)31)11-26-23(29)22-21(34-14-28-22)12-27-25(32)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20H,2,11-13H2,1H3,(H,26,29)(H,27,32)(H,30,31)
- InChI Key: KYJPYHJKPWZYRX-UHFFFAOYSA-N
- SMILES: O(C(NCC1=C(C(NCC(C(=O)O)CC)=O)N=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 463.17433553g/mol
- Monoisotopic Mass: 463.17433553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 131Ų
2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1552574-0.05g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-0.1g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-0.25g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-0.5g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-1.0g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-2.5g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-5.0g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-10.0g |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1552574-50mg |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1552574-100mg |
2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-oxazol-4-yl}formamido)methyl]butanoic acid |
2171857-49-9 | 100mg |
$2963.0 | 2023-09-25 |
2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid
Research Brief on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid (CAS: 2171857-49-9)
The compound 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid (CAS: 2171857-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and fluorenylmethyloxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in peptide synthesis and drug development. Its structural complexity and versatility make it a valuable tool for researchers exploring novel therapeutic agents and biomolecular interactions.
Recent studies have highlighted the role of this compound in facilitating the synthesis of peptide-based drugs, particularly those targeting protein-protein interactions. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), ensures high yield and purity during the assembly of complex peptides. The oxazole moiety, on the other hand, contributes to the compound's stability and bioactivity, making it an attractive scaffold for drug design. Researchers have leveraged these properties to develop inhibitors for enzymes involved in inflammatory and oncogenic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, investigators utilized 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid as a key building block for the synthesis of peptidomimetics targeting the PD-1/PD-L1 immune checkpoint. The study demonstrated that derivatives of this compound exhibited potent binding affinity and selectivity, paving the way for new immunotherapeutic strategies. Another study in Bioorganic & Medicinal Chemistry Letters explored its application in the development of protease-resistant peptide analogs, showcasing its potential in overcoming enzymatic degradation challenges in vivo.
Beyond its applications in drug discovery, this compound has also been employed in chemical biology to probe molecular interactions. For instance, a 2022 report in ACS Chemical Biology detailed its use in fluorescence-based assays to monitor protein folding and aggregation. The Fmoc group's intrinsic fluorescence properties enabled real-time tracking of conformational changes, providing insights into neurodegenerative disease mechanisms. Such multidisciplinary applications underscore the compound's versatility and importance in advancing both basic and applied research.
Despite its promising attributes, challenges remain in optimizing the synthesis and scalability of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid. Recent efforts have focused on streamlining its production through green chemistry approaches, such as catalytic methods and solvent-free reactions. A 2023 preprint on ChemRxiv reported a novel catalytic system that reduced reaction times and improved yields, highlighting the ongoing innovation in this area. These advancements are critical for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.
In conclusion, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid (CAS: 2171857-49-9) represents a cornerstone in modern chemical biology and drug development. Its dual functionality as a synthetic intermediate and a bioactive scaffold continues to drive breakthroughs in therapeutics and molecular probing. Future research will likely explore its applications in emerging fields such as targeted drug delivery and CRISPR-based therapies, further solidifying its role in the pharmaceutical landscape.
2171857-49-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-oxazol-4-yl}formamido)methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)